Cas no 842122-15-0 (4H-Naphtho[1,2-b]pyran-4-one, 2-[[2-(2-bromophenoxy)ethyl]amino]-)
![4H-Naphtho[1,2-b]pyran-4-one, 2-[[2-(2-bromophenoxy)ethyl]amino]- structure](https://www.kuujia.com/scimg/cas/842122-15-0x500.png)
842122-15-0 structure
Product name:4H-Naphtho[1,2-b]pyran-4-one, 2-[[2-(2-bromophenoxy)ethyl]amino]-
4H-Naphtho[1,2-b]pyran-4-one, 2-[[2-(2-bromophenoxy)ethyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Naphtho[1,2-b]pyran-4-one, 2-[[2-(2-bromophenoxy)ethyl]amino]-
- 842122-15-0
- BDBM50159671
- CHEMBL179094
- 2-[[2-(2-Bromophenoxy)ethyl]amino]-4H-naphtho[1,2-b]pyran-4-one
- DTXSID701175930
- 2-[2-(2-Bromo-phenoxy)-ethylamino]-benzo[h]chromen-4-one
-
- Inchi: InChI=1S/C21H16BrNO3/c22-17-7-3-4-8-19(17)25-12-11-23-20-13-18(24)16-10-9-14-5-1-2-6-15(14)21(16)26-20/h1-10,13,23H,11-12H2
- InChI Key: FNEVXZRSKAPXGS-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 409.03136Da
- Monoisotopic Mass: 409.03136Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 537
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 47.6Ų
4H-Naphtho[1,2-b]pyran-4-one, 2-[[2-(2-bromophenoxy)ethyl]amino]- Related Literature
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Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
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Nakia Maulucci,Francesco De Riccardis,Cinzia Barbara Botta,Agostino Casapullo,Elena Cressina,Massimo Fregonese,Paolo Tecilla,Irene Izzo Chem. Commun., 2005, 1354-1356
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Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
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4. Book reviews
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Giacomo E. M. Crisenza,Elizabeth M. Dauncey,John F. Bower Org. Biomol. Chem., 2016,14, 5820-5825
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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8. Characterization and validation of sampling and analytical methods for mycotoxins in workplace airDanièle Jargot,Sandrine Melin Environ. Sci.: Processes Impacts, 2013,15, 633-644
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Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm, 2014,16, 8286-8296
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